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Compound of Interest

Compound Name: 2-Methyltriacontane

Cat. No.: B3048091

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-Methyltriacontane, a long-chain
branched alkane with significance in chemical ecology and potential applications in various
scientific fields. This document details its chemical and physical properties, outlines analytical
methodologies, and explores its biological role, particularly as a semiochemical.

Core Chemical and Physical Properties

2-Methyltriacontane is a saturated hydrocarbon with the chemical formula C31H64.[1][2] Its
structure consists of a thirty-carbon chain with a methyl group at the second position.

Table 1: Physicochemical Properties of 2-Methyltriacontane
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Property Value Source
CAS Number 1560-72-1 [1112]
Molecular Formula C31H64 [1][2]
Molecular Weight 436.84 g/mol

IUPAC Name 2-methyltriacontane

Synonyms Isohentriacontane

Appearance Colorless solid (estimated)

Melting Point 23.55 °C (estimate)

Boiling Point 453.41 °C (estimate)

Density 0.8991 g/cm? (estimate)

Solubility Low in water, soluble in

nonpolar organic solvents

Synthesis and Extraction

While detailed, step-by-step synthesis protocols for 2-Methyltriacontane are not readily
available in public literature, the common method for preparing similar long-chain alkanes
involves the alkylation of a long-chain hydrocarbon. This typically involves the reaction of a
Grignard reagent with a suitable alkyl halide.

Alternatively, 2-Methyltriacontane can be extracted from natural sources. It has been
identified in various organisms, suggesting that isolation from these sources is a viable, albeit
potentially low-yield, method of obtaining the compound.

Analytical Methodologies: Gas Chromatography-
Mass Spectrometry (GC-MS)

Gas Chromatography-Mass Spectrometry (GC-MS) is the most suitable and widely used
technique for the analysis of volatile and semi-volatile compounds like 2-Methyltriacontane.
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This method allows for the separation, identification, and quantification of the compound in
complex mixtures.

Experimental Protocol: A General GC-MS Workflow

The following provides a generalized protocol for the analysis of long-chain alkanes.
Optimization of these parameters for 2-Methyltriacontane is crucial for achieving accurate and
reproducible results.

1. Sample Preparation:

o Extraction: For solid samples (e.g., insect cuticles, plant matter), solvent extraction using a
nonpolar solvent such as hexane or dichloromethane is typically employed.

o Clean-up: Solid-phase extraction (SPE) may be necessary to remove interfering compounds
from the extract.

» Derivatization: For alkanes, derivatization is generally not required.

o Standard Preparation: Prepare a series of calibration standards of 2-Methyltriacontane in a
suitable solvent (e.g., hexane) to establish a calibration curve for quantification. An internal
standard can be used to improve accuracy.

2. GC-MS Instrumentation and Conditions:

e Gas Chromatograph: Equipped with a capillary column suitable for hydrocarbon analysis
(e.g., a nonpolar column like DB-5ms or HP-5ms).

* Injector: A split/splitless or on-column injector is typically used.

o Oven Temperature Program: An initial temperature of around 60-100°C, held for a few
minutes, followed by a temperature ramp (e.g., 10-20°C/min) to a final temperature of 300-
320°C, held for several minutes.

e Carrier Gas: Helium at a constant flow rate.

e Mass Spectrometer: An electron ionization (EI) source is commonly used.
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» Data Acquisition: Full scan mode is used for identification, while selected ion monitoring
(SIM) mode can be used for enhanced sensitivity in quantification.

3. Data Analysis:

« ldentification: The retention time of the peak corresponding to 2-Methyltriacontane is
compared to that of a known standard. The mass spectrum of the peak is compared to a
reference library (e.g., NIST) for confirmation.

e Quantification: The peak area of 2-Methyltriacontane is integrated and compared to the
calibration curve to determine its concentration in the sample.

Logical Workflow for GC-MS Analysis

Sample Collection o Solvent Extraction e Sample Clean-up (SPE) | GC-MS Analysis F—>|  DataProcessing & Analysis | —| Identification & Quantification

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to 2-Methyltriacontane].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3048091#2-methyltriacontane-cas-number-and-
properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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